(2,6-Dimethoxyphenyl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone

• IUPAC Name: (2,6-dimethoxyphenyl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H21N3O3S/c1-12-11-24-17(18-12)20-9-7-19(8-10-20)16(21)15-13(22-2)5-4-6-14(15)23-3/h4-6,11H,7-10H2,1-3H3
• InChI Key: RYQLZQMYERJULX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)N2CCN(CC2)C(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

(2,6-Dimethoxyphenyl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of (2,6-Dimethoxyphenyl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone is not fully understood. However, it is believed to act as a modulator of various neurotransmitter systems, including dopamine, serotonin, and adrenergic systems. It has also been shown to inhibit the activity of certain enzymes, including monoamine oxidase and acetylcholinesterase.
Biochemical and Physiological Effects:
(2,6-Dimethoxyphenyl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential as a therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2,6-Dimethoxyphenyl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone is its versatility. It can be used in various laboratory experiments, including in vitro and in vivo studies. It is also relatively easy to synthesize, which makes it accessible to researchers. However, one of the limitations of this compound is its potential toxicity. It has been shown to have cytotoxic effects in certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on (2,6-Dimethoxyphenyl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, depression, and anxiety disorders. Another direction is to study its mechanism of action in more detail, particularly its effects on various neurotransmitter systems. Additionally, further studies are needed to determine its toxicity and potential side effects, which may impact its potential as a therapeutic agent.

Synthesis Methods

The synthesis of (2,6-Dimethoxyphenyl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone involves the reaction between 4-(4-methyl-1,3-thiazol-2-yl)piperazine and 2,6-dimethoxybenzoyl chloride in the presence of a base. The reaction results in the formation of the target compound with a yield of around 70%.

Scientific Research Applications

(2,6-Dimethoxyphenyl)-[4-(4-methyl-1,3-thiazol-2-yl)piperazin-1-yl]methanone has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, depression, and anxiety disorders. In pharmacology, it has been studied for its potential as a ligand for various receptors, including dopamine, serotonin, and adrenergic receptors. In neuroscience, it has been investigated for its potential as a tool for studying the function of various neurotransmitter systems.